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An In-depth Technical Guide on 2-Methoxy-6-methylisonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive technical overview of 2-Methoxy-6-
methylisonicotinic acid, a substituted pyridine carboxylic acid. Due to the limited availability

of direct experimental data for this specific isomer, this guide consolidates calculated molecular

properties, proposes a plausible synthetic pathway based on established chemical principles,

and contextualizes the compound in relation to its isomers. This paper aims to serve as a

foundational resource for researchers interested in the synthesis, characterization, and

potential applications of this molecule.

Molecular and Physicochemical Properties
2-Methoxy-6-methylisonicotinic acid, with the IUPAC name 2-methoxy-6-methylpyridine-4-

carboxylic acid, is a heterocyclic aromatic compound. It is an isomer of the more extensively

documented 2-Methoxy-6-methylnicotinic acid. While specific experimental data such as

melting point, boiling point, and solubility are not readily available in published literature, its

core molecular properties can be accurately determined.
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The molecular formula of the compound is C₈H₉NO₃, which corresponds to a molecular weight

of approximately 167.16 g/mol .[1][2] This is identical to its nicotinic acid isomer, as they share

the same atomic composition. A summary of key identifiers and calculated properties is

presented in Table 1.

Table 1: Core Properties of 2-Methoxy-6-methylisonicotinic acid

Property Value Source

IUPAC Name
2-methoxy-6-methylpyridine-4-

carboxylic acid
-

Molecular Formula C₈H₉NO₃ [1]

Molecular Weight 167.16 g/mol [1]

Canonical SMILES
COC1=NC(C)=CC(C(=O)O)=C

1
Calculated

InChI

InChI=1S/C8H9NO3/c1-5-3-

6(8(10)11)4-7(9-5)12-2/h3-

4H,1-2H3,(H,10,11)

Calculated

InChIKey
RCKYZHUPURILCS-

UHFFFAOYSA-N
Calculated

Isomeric Context
The precise arrangement of functional groups on the pyridine ring defines the chemical identity

and potential biological activity of a molecule. 2-Methoxy-6-methylisonicotinic acid belongs

to the pyridine carboxylic acid family. Its core structure is isonicotinic acid (pyridine-4-carboxylic

acid). It is distinguished from nicotinic acid (pyridine-3-carboxylic acid) derivatives, which often

have different pharmacological profiles. The diagram below illustrates the structural relationship

between these parent compounds and the placement of substituents in the target molecule.
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Parent Pyridine Carboxylic Acids

Target Compound Structure

Isonicotinic Acid
(4-Carboxy)

2-Methoxy-6-methyl-
isonicotinic Acid

 Substitution at
 C2 (Methoxy)
 C6 (Methyl)

Nicotinic Acid
(3-Carboxy)
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2,6-Dichloroisonicotinic Acid

Methyl 2,6-dichloroisonicotinate

 Esterification
(MeOH, H₂SO₄)

Methyl 2-chloro-6-methylisonicotinate

 Selective Monomethylation
(e.g., MeMgBr, Cu(I))

Methyl 2-methoxy-6-methylisonicotinate

 Methoxylation
(NaOMe, MeOH)

2-Methoxy-6-methylisonicotinic Acid

 Saponification
(NaOH, H₂O then HCl)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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